Cas no 1092555-03-7 (Paxiphylline E)

• Product Name: Paxiphylline E
• CAS No: 1092555-03-7
• MF: C₂₃H₂₉NO₅
• MW: 399.480067014694
• CID: 837296
• PubChem ID: 25156646
• Update Time: 2025-07-11

Paxiphylline E Chemical and Physical Properties

Names and Identifiers

• Paxiphylline E
• Daphnilongeranin A N-oxide
• Methyl (1S,2S,3R,5R,6S,8R,10S)-2,6-dimethyl-21-oxo-14-oxa-8-azahexacyclo[11.6.1.1^1,5.0^2,10.0^3,8.0^17,20]henicosa-13(20),17-diene-18-carboxylate 8-oxide
• Daphnilongeranine A N-oxide
• [ "Daphnilongeranin A N-oxide" ]
• Methyl (1S,2S,5S,8R)-2,6-dimethyl-8-oxido-21-oxo-14-oxa-8-azoniahexacyclo[11.6.1.11,5.02,10.03,8.017
• Methyl 2,6-dimethyl-8-oxido-21-oxo-14-oxa-8-azoniahexacyclo[11.6.1.11,5.02,10.03,8.017,20]henicosa-1
• 1092555-03-7
• methyl (1S,2S,3R,5R,6S,10S)-2,6-dimethyl-8-oxido-21-oxo-14-oxa-8-azoniahexacyclo[11.6.1.11,5.02,10.03,8.017,20]henicosa-13(20),17-diene-18-carboxylate
• FS-10124
• F92829

• Inchi： 1S/C23H29NO5/c1-12-10-24(27)11-13-4-5-17-19-14(6-7-29-17)16(21(26)28-3)9-23(19)20(25)15(12)8-18(24)22(13,23)2/h12-13,15,18H,4-11H2,1-3H3/t12-,13-,15-,18-,22-,23+,24?/m1/s1
• InChI Key： OHPSOIUFKKLGIW-JCRWCHDVSA-N
• SMILES： [O-][N+]12C[C@@H](C)[C@@H]3C([C@@]45CC(C(=O)OC)=C6CCOC(CC[C@H](C1)[C@]4(C)[C@H]2C3)=C56)=O

Computed Properties

• Exact Mass: 399.20500
• Monoisotopic Mass: 399.20457303 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 920
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.7
• Molecular Weight: 399.5

Experimental Properties

• Color/Form: Powder
• PSA: 82.03000
• LogP: 2.83110

Paxiphylline E Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indolizidines Indolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indolizidines